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Compound of Interest

Compound Name: ZK110841

Cat. No.: B10774421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of ZK110841, a synthetic organic compound. Adherence to these guidelines is crucial

for ensuring the accuracy, reproducibility, and safety of experiments involving this compound.

Compound Information
ZK110841 is a synthetic organic molecule. For accurate preparation of solutions, it is essential

to know its fundamental chemical properties.

Property Value

Molecular Weight 384.21 g/mol

Appearance Solid (assumed)

Purity Refer to Certificate of Analysis

Solubility Data
The solubility of ZK110841 is a critical factor in the preparation of stock solutions. Based on the

general properties of similar synthetic organic compounds, Dimethyl Sulfoxide (DMSO) is a

recommended solvent.
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Solvent Solubility Notes

DMSO

Data not available. It is

recommended to perform a

solubility test.

DMSO is a highly polar aprotic

solvent capable of dissolving a

wide range of organic

compounds.

Ethanol Data not available.
Solubility in ethanol may be

lower than in DMSO.

Water Expected to be low.

Aqueous buffers should be

prepared by diluting a

concentrated stock solution in

an organic solvent.

Experimental Protocols
This section provides a detailed protocol for the preparation of a ZK110841 stock solution. It is

recommended to start with a small-scale solubility test to determine the optimal concentration

for your specific needs.

Materials and Equipment
ZK110841 (solid form)

Dimethyl Sulfoxide (DMSO), anhydrous, ACS grade or higher

Ethanol (optional, for co-solvent systems)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves.[1]
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Safety Precautions
Always handle ZK110841 in a well-ventilated area, preferably within a chemical fume hood.

[1]

Wear appropriate PPE to avoid skin and eye contact.[1]

Refer to the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Assume any unfamiliar chemical is hazardous and minimize exposure.

Stock Solution Preparation Protocol (Example: 10 mM in
DMSO)

Calculate the required mass of ZK110841:

For a 10 mM stock solution in 1 mL of DMSO:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 384.21 g/mol

Mass (mg) = 3.8421 mg

Weighing the compound:

Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 3.84 mg of ZK110841 into the tube. Record the exact

weight.

Dissolving the compound:

Add the appropriate volume of DMSO to the tube containing ZK110841. For the recorded

weight, calculate the exact volume of DMSO required to achieve a 10 mM concentration.

Volume (L) = Mass (g) / (Molarity (mol/L) x Molecular Weight ( g/mol ))

Cap the tube tightly.
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Vortex the solution until the solid is completely dissolved. Gentle warming in a water bath

(not exceeding 40°C) may aid dissolution, but be cautious of potential compound

degradation.

Storage:

Store the stock solution at -20°C or -80°C for long-term storage.

For short-term use, aliquots can be stored at 2-8°C, but stability under these conditions

should be validated.

Protect the solution from light by using amber vials and storing them in the dark.

To avoid repeated freeze-thaw cycles, prepare single-use aliquots.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of a ZK110841 stock solution.
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Caption: Workflow for ZK110841 Stock Solution Preparation.
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This workflow outlines the sequential steps from calculation and weighing to dissolution and

proper storage of the ZK110841 stock solution for experimental use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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